1,N6-Ethenoadenosine-5'-diphosphate sodium salt

• IUPAC Name: trisodium;[[(2R,3S,4R,5R)-3,4-dihydroxy-5-imidazo[2,1-f]purin-3-yloxolan-2-yl]methoxy-oxidophosphoryl] phosphate
• InChI: InChI=1S/C12H15N5O10P2.3Na/c18-8-6(3-25-29(23,24)27-28(20,21)22)26-12(9(8)19)17-5-14-7-10-13-1-2-16(10)4-15-11(7)17;;;/h1-2,4-6,8-9,12,18-19H,3H2,(H,23,24)(H2,20,21,22);;;/q;3*+1/p-3/t6-,8-,9-,12-;;;/m1.../s1
• InChI Key: CDPMPKTUNKCQMT-WQWWELOSSA-K
• Canonical SMILES: C1=CN2C=NC3=C(C2=N1)N=CN3C4C(C(C(O4)COP(=O)([O-])OP(=O)([O-])[O-])O)O.[Na+].[Na+].[Na+]
• Isomeric SMILES: C1=CN2C=NC3=C(C2=N1)N=CN3[C@H]4[C@@H]([C@@H]([C@H](O4)COP(=O)([O-])OP(=O)([O-])[O-])O)O.[Na+].[Na+].[Na+]
• Molecular Formula: C12H12N5Na3O10P2
• Molecular Weight: 517.17 g/mol
• CAS RN: 103213-52-1

Description

1,N6-Ethenoadenosine-5’-diphosphate sodium salt is an analog of ADP. It has been derivatized with an ethene moiety attached to the N-1 and the exocyclic amine N-6 positions. This compound is used in studying purinergic signaling mechanisms and is also utilized in research and development targeting ureteral obstruction and pulmonary diseases.

Molecular Structure Analysis

The molecular formula of 1,N6-Ethenoadenosine-5’-diphosphate sodium salt is C12H13N5O10P2•3Na. Both the N1 and the N6 nitrogen atoms in the adenine nucleobase are connected by an etheno bridge forming a tricyclic ring system.

Chemical Reactions Analysis

1,N6-Ethenoadenosine-5’-diphosphate sodium salt is an analog of ADP that has been derivatized with an ethene moiety attached to the N-1 and the exocyclic amine N-6 positions. It was described to be useful in NMR studies of ADP binding at the active site of creatine kinase.

Physical And Chemical Properties Analysis

1,N6-Ethenoadenosine-5’-diphosphate sodium salt is a white powder. It has a molecular weight of 517.17.

Scientific Research Applications

Biochemical Research

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NMR Studies

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Studies of ADP Interactions

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Purinergic Signaling Mechanisms

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Research and Development Targeting Ureteral Obstruction

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Research and Development Targeting Pulmonary Diseases

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Mechanism of Action

Target of Action

The primary target of 1,N6-Ethenoadenosine-5’-diphosphate sodium salt, also known as trisodium;[[(2R,3S,4R,5R)-3,4-dihydroxy-5-imidazo[2,1-f]purin-3-yloxolan-2-yl]methoxy-oxidophosphoryl] phosphate, is the pyruvate kinase system . This system plays a crucial role in the final step of glycolysis, where it catalyzes the transfer of a phosphate group from phosphoenolpyruvate (PEP) to ADP, yielding one molecule of pyruvate and one molecule of ATP.

Mode of Action

1,N6-Ethenoadenosine-5’-diphosphate sodium salt is an analog of ADP . It has been derivatized with an ethene moiety attached to the N-1 and the exocyclic amine N-6 positions . This compound was found to be useful in NMR studies of ADP binding at the active site of creatine kinase . The N-1 and N-6 nitrogens of 1,N6-Ethenoadenosine-5’-diphosphate are unavailable for hydrogen bonding, which made the compound useful in identifying these H-2 proton couplings more easily .

Biochemical Pathways

The compound’s interaction with the pyruvate kinase system affects the glycolysis pathway . By acting as an ADP analog, it can influence the rate of ATP production.

Result of Action

The molecular and cellular effects of 1,N6-Ethenoadenosine-5’-diphosphate sodium salt’s action are primarily related to its role as an ADP analog. It may affect the rate of ATP production in cells, potentially influencing energy metabolism . .

Safety and Hazards

1,N6-Ethenoadenosine-5’-diphosphate sodium salt is intended for research use only. It is not intended for diagnostic or therapeutic use. For safety information, it is recommended to refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.

Future Directions

The future directions of 1,N6-Ethenoadenosine-5’-diphosphate sodium salt could involve further studies of ADP interactions. It could also be used in research and development targeting ureteral obstruction and pulmonary diseases.